Cas no 1260759-71-4 (7-Chloroquinoline-8-carbaldehyde)

• Product Name: 7-Chloroquinoline-8-carbaldehyde
• CAS No: 1260759-71-4
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• CID: 4691811
• PubChem ID: 21271239
• Update Time: 2025-05-20

7-Chloroquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROQUINOLINE-8-CARBALDEHYDE
• NE55369
• Z1184865919
• SCHEMBL10546911
• F72689
• 1260759-71-4
• AKOS026727156
• EN300-75830
• 7-Chloroquinoline-8-carbaldehyde

• Inchi： 1S/C10H6ClNO/c11-9-4-3-7-2-1-5-12-10(7)8(9)6-13/h1-6H
• InChI Key： PAZMEPNMRCLGKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C=O

Computed Properties

• Exact Mass: 191.0137915g/mol
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloroquinoline-8-carbaldehyde

7-Chloroquinoline-8-carbaldehyde: A Comprehensive Overview

The compound 7-Chloroquinoline-8-carbaldehyde, identified by the CAS number 1260759-71-4, is a significant molecule in the field of organic chemistry. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of a chlorine atom at position 7 and an aldehyde group at position 8 introduces unique chemical properties and reactivity. Recent studies have highlighted its potential applications in drug discovery, material science, and as a precursor for advanced organic syntheses.

One of the most notable aspects of 7-Chloroquinoline-8-carbaldehyde is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for developing bioactive compounds. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that 7-Chloroquinoline-8-carbaldehyde could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its medicinal applications, 7-Chloroquinoline-8-carbaldehyde has shown potential in the field of material science. Recent research has focused on its use as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The aldehyde group at position 8 facilitates cross-coupling reactions, enabling the formation of complex structures with tailored electronic properties. This makes it an attractive candidate for applications in electronics, sensors, and energy storage devices.

The synthesis of 7-Chloroquinoline-8-carbaldehyde has also been optimized in recent years. Traditional methods involved multi-step processes with low yields, but advancements in catalytic chemistry have enabled more efficient routes. For example, researchers have developed a one-pot synthesis using palladium-catalyzed coupling reactions, significantly improving both yield and purity. This breakthrough has made the compound more accessible for large-scale applications in both academic and industrial settings.

Beyond its chemical synthesis, the stability and reactivity of 7-Chloroquinoline-8-carbaldehyde have been extensively studied. Computational chemistry techniques, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity patterns. These studies reveal that the chlorine atom at position 7 plays a crucial role in modulating the compound's electronic properties, making it highly versatile for various chemical transformations.

In conclusion, 7-Chloroquinoline-8-carbaldehyde, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a versatile building block in drug discovery, material science, and organic synthesis underscores its importance in advancing modern chemistry. As research progresses, new discoveries about this compound are expected to further expand its utility across various scientific domains.